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Compound of Interest

Compound Name: Di-t-butylacetylene

Cat. No.: B093683

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the safe handling and storage of Di-t-
butylacetylene.

Frequently Asked Questions (FAQSs)
Q1: What is Di-t-butylacetylene and what are its primary identifiers?

Al: Di-t-butylacetylene, also known as 2,2,5,5-tetramethylhex-3-yne, is a symmetrical alkyne.
[1] Its bulky tert-butyl groups sterically hinder the triple bond, influencing its reactivity. Key
identifiers are provided in the table below.

Q2: What are the main hazards associated with Di-t-butylacetylene?

A2: While a specific, comprehensive safety data sheet (SDS) for Di-t-butylacetylene is not
readily available, data from analogous compounds like tert-butylacetylene suggest that it
should be handled as a flammable liquid and vapor. It may cause skin and eye irritation.

Q3: What are the recommended storage conditions for Di-t-butylacetylene?

A3: Di-t-butylacetylene should be stored in a tightly closed container in a cool, dry, and well-
ventilated area, away from heat, sparks, open flames, and strong oxidizing agents.[2]

Q4: What personal protective equipment (PPE) should be worn when handling Di-t-
butylacetylene?
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A4: When handling Di-t-butylacetylene, appropriate PPE should be worn, including chemical-

resistant gloves (such as nitrile), safety goggles, and a lab coat.[3][4] Work should be

conducted in a well-ventilated fume hood.

Q5: How should | dispose of Di-t-butylacetylene waste?

A5: Dispose of Di-t-butylacetylene waste in accordance with federal, state, and local

regulations. It should be treated as hazardous waste and disposed of through a licensed

contractor.

Troubleshooting Guide

Issue

Possible Cause

Troubleshooting Steps

Unexpected reaction

sluggishness

Steric hindrance from the tert-

butyl groups.

- Increase reaction
temperature.- Use a more
active catalyst.- Increase

reaction time.

Low yield in cycloaddition

reactions

Inappropriate reaction

conditions or dienophile.

- Screen different solvents and
temperatures.- Consider using
a more electron-deficient
dienophile.- Ensure all

reagents are pure and dry.

Difficulty in handling due to
solidification

The melting point is near room
temperature (19 °C).[5]

- Gently warm the container in
a water bath to melt the
compound before use.- Store
in a temperature-controlled
environment if frequent use is

required.

Contamination of the

compound

Improper storage or handling.

- Ensure the container is
always tightly sealed when not
in use.- Use clean, dry
glassware and equipment.-
Consider purification by
distillation if contamination is

suspected.
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Physical and Chemical Properties

Property Value

IUPAC Name 2,2,5,5-tetramethylhex-3-yne[1]

Synonyms Di-tert-butylacetylene, 2,2,5,5-Tetramethyl-3-
hexyne[1]

CAS Number 17530-24-4[6]

Molecular Formula C10H18[6]

Molecular Weight 138.25 g/mol [1]

Appearance Colorless liquid or solid[5]

Melting Point 19 °C[5]

Boiling Point 113 °C[5]

Density 0.712 g/mL[5]

Experimental Protocols
Representative Experimental Protocol: Synthesis of a
Dicobalt Hexacarbonyl Complex

This protocol is a representative example of the use of Di-t-butylacetylene in the synthesis of
organometallic compounds.

Objective: To synthesize (Di-t-butylacetylene)dicobalt hexacarbonyl.

Materials:

Di-t-butylacetylene

Dicobalt octacarbonyl

Hexane (anhydrous)

Schlenk line and glassware
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» Nitrogen or Argon gas (inert atmosphere)
Procedure:

e In a Schlenk flask under an inert atmosphere, dissolve dicobalt octacarbonyl in anhydrous
hexane.

 To this solution, add a stoichiometric amount of Di-t-butylacetylene dropwise at room
temperature.

« Stir the reaction mixture at room temperature for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy (monitoring
the disappearance of the CO stretching bands of the starting material).

e Upon completion, remove the solvent under reduced pressure.
e The resulting solid residue can be purified by crystallization or chromatography on silica gel.

Safety and Handling Workflow

Caption: Workflow for the safe handling of Di-t-butylacetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Di-t-butylacetylene | C10H18 | CID 140241 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. pubs.acs.org [pubs.acs.org]

o 3. Chapter 3 - Personal Protective Equipment [ehs.cornell.edu]

e 4. youtube.com [youtube.com]

o 5. researchgate.net [researchgate.net]

o 6. di-t-Butylacetylene [webbook.nist.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b093683?utm_src=pdf-body
https://www.benchchem.com/product/b093683?utm_src=pdf-body
https://www.benchchem.com/product/b093683?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Di-t-butylacetylene
https://pubs.acs.org/doi/10.1021/jo00936a029
https://ehs.cornell.edu/book/export/html/1022
https://www.youtube.com/watch?v=kmSnIHewxZo
https://www.researchgate.net/publication/11608487_Synthesis_of_Organotitanium_Complexes_from_Alkenes_and_Alkynes_and_Their_Synthetic_Applications
https://webbook.nist.gov/cgi/inchi?ID=C17530244&Units=CAL
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Support Center: Di-t-butylacetylene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093683#handling-and-storage-of-di-t-butylacetylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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